Cas no 190193-10-3 (2-Bromo-N-(4-fluorobenzyl)acetamide)

• Product Name: 2-Bromo-N-(4-fluorobenzyl)acetamide
• CAS No: 190193-10-3
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 2846803
• PubChem ID: 10752916
• Update Time: 2025-10-29

2-Bromo-N-(4-fluorobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• DTXSID70444437
• VNUCVEHCJZCMDP-UHFFFAOYSA-N
• DTXCID70395258
• 2-bromo-N-[4-fluorobenzyl]acetamide
• 2-Bromo-N-[[4-(fluoro-18F)phenyl]methyl]acetamide
• SCHEMBL4406319
• 190193-11-4
• AKOS012989183
• 190193-10-3
• 2-Bromo-N-(4-fluorobenzyl)acetamide

• MDL： MFCD16487644
• Inchi： 1S/C9H9BrFNO/c10-5-9(13)12-6-7-1-3-8(11)4-2-7/h1-4H,5-6H2,(H,12,13)
• InChI Key： VNUCVEHCJZCMDP-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 244.98515Da
• Monoisotopic Mass: 244.98515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Bromo-N-(4-fluorobenzyl)acetamide

2-Bromo-N-(4-fluorobenzyl)acetamide (CAS No: 190193-10-3)

2-Bromo-N-(4-fluorobenzyl)acetamide, a compound with the CAS registry number 190193-10-3, is an organic chemical that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the second position of the acetyl group and a fluorobenzyl substituent attached to the nitrogen atom of the amide functional group. The combination of these structural features makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

The synthesis of 2-Bromo-N-(4-fluorobenzyl)acetamide typically involves multi-step organic reactions, often starting from simple precursors such as acetyl chloride and 4-fluorobenzylamine. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the amide bond and brominated acetyl group.

From a chemical standpoint, this compound exhibits interesting physical and chemical properties. Its molecular weight is approximately 256 g/mol, and it exists as a white crystalline solid under standard conditions. The presence of both bromine and fluorine atoms introduces electronic effects that influence its reactivity and stability. Notably, the bromine atom can act as an electrophilic site, making it suitable for nucleophilic substitution reactions, while the fluorine atom enhances the molecule's lipophilicity, which is advantageous in drug delivery systems.

Recent studies have highlighted the potential of 2-Bromo-N-(4-fluorobenzyl)acetamide in medicinal chemistry, particularly in the development of bioactive compounds. For example, researchers have investigated its role as a building block for constructing complex heterocycles, which are essential components of many pharmaceutical agents. Additionally, its ability to undergo various post-synthetic modifications has made it a valuable intermediate in combinatorial chemistry libraries.

In terms of applications, this compound has found utility in catalysis due to its ability to stabilize transition metal centers. For instance, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. Furthermore, its unique electronic properties make it a candidate for use in optoelectronic materials, where precise control over molecular interactions is crucial.

From an environmental perspective, understanding the degradation pathways of 2-Bromo-N-(4-fluorobenzyl)acetamide is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that it undergoes hydrolysis to form less toxic byproducts. This information is critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-Bromo-N-(4-fluorobenzyl)acetamide (CAS No: 190193-10-3) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and reactivity make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.